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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information on Dibritannilactone B is currently limited in the public scientific

literature. This guide synthesizes the available data and provides a framework for its potential

anticancer properties based on related compounds and general pharmacological principles.

Further peer-reviewed research is necessary to validate these hypotheses.

Introduction
Dibritannilactone B is a sesquiterpenoid natural product isolated from the plant Inula

britannica.[1][2] Sesquiterpene lactones are a well-established class of bioactive compounds

with a wide range of pharmacological activities.[1] Preliminary information suggests that

Dibritannilactone B may possess anti-inflammatory and anticancer properties through the

modulation of key cellular signaling pathways involved in apoptosis and inflammation.[1][2]

However, specific, peer-reviewed studies providing detailed evidence for these claims are not

yet available in the public domain.[2] This document aims to provide a comprehensive overview

of the current knowledge and a hypothetical framework for the investigation of

Dibritannilactone B as a potential anticancer agent.

Chemical and Physical Properties
A summary of the available data for Dibritannilactone B is presented below. It is important to

note that some inconsistencies in the reported CAS number have been observed, and

researchers should verify the identity of any obtained material.[1]
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Property Value Source

CAS Number 1829580-18-8 [1][2]

Molecular Formula C34H46O9 [1][2]

Molecular Weight 598.72 g/mol [1][2]

Source Organism Inula britannica [1][2][3]

Physical Description Powder [1]

Purity
>98% (as determined by

HPLC)
[1]

Hypothetical Anticancer Mechanism of Action
Due to the lack of specific mechanistic studies on Dibritannilactone B, the following proposed

mechanisms are based on the known activities of structurally related sesquiterpene lactones,

such as Britannin, also isolated from Inula species.[4]

Inhibition of the NF-κB Signaling Pathway
A primary mechanism for the anticancer and anti-inflammatory effects of many sesquiterpene

lactones is the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.[4] In many cancer

cells, this pathway is constitutively active, promoting cell survival, proliferation, and

inflammation.[4] It is hypothesized that Dibritannilactone B may inhibit the NF-κB pathway,

potentially by preventing the nuclear translocation of the p65 subunit, thereby downregulating

the expression of pro-survival genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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